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Compound of Interest

Compound Name: Boc-D-Ala-OMe

Cat. No.: B558577

For researchers and professionals in the dynamic field of drug development, the responsible
management of chemical reagents is a cornerstone of laboratory safety and operational
excellence. This guide provides detailed, step-by-step procedures for the proper disposal of
Boc-D-Ala-OMe (N-tert-Butoxycarbonyl-D-alanine methyl ester), ensuring a safe and compliant
laboratory environment. While this compound is not classified as a hazardous substance under
OSHA 29 CFR 1910.1200, prudent handling and disposal are essential to minimize any
potential risks.[1]

Key Physical and Safety Data

Understanding the physical properties of Boc-D-Ala-OMe is the first step in its safe handling
and disposal. The following table summarizes key quantitative data for this compound.

Property Value Source

Form Solid Sigma-Aldrich
Melting Point 34-37 °C (lit) ChemicalBook[2]
Density 1.03 g/mL at 25 °C (lit.) ChemicalBook[2]
Flash Point 113 °C (235.4 °F) - closed cup Sigma-Aldrich[3]
Storage Class 11 - Combustible Solids Sigma-Aldrich[3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b558577?utm_src=pdf-interest
https://www.benchchem.com/product/b558577?utm_src=pdf-body
https://datasheets.scbt.com/sc-300275.pdf
https://www.benchchem.com/product/b558577?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7326428.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7326428.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/414646
https://www.sigmaaldrich.com/US/en/product/aldrich/414646
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, a thorough risk assessment should be conducted.
The following personal protective equipment is recommended to prevent direct contact and
ensure personal safety.

PPE Item Specification Purpose
) Safety glasses with side Protects eyes from potential
Eye Protection )
shields or goggles dust or splashes.
_ Chemical-resistant gloves Prevents direct skin contact
Hand Protection o ) )
(e.g., nitrile) with the chemical.[4]

. Protects clothing and skin from
Body Protection Laboratory coat o
contamination.[4]

Step-by-Step Disposal Protocol for Solid Waste

Solid Boc-D-Ala-OMe waste should be managed as chemical waste. It is imperative to prevent
its disposal in general laboratory trash or discharge into the sanitary sewer system.[4]

o Container Selection: Utilize a designated and clearly labeled chemical waste container that is
compatible with the chemical and has a secure lid.[4]

» Waste Transfer: Carefully transfer the solid Boc-D-Ala-OMe into the labeled waste container
using a clean spatula or other appropriate tools. Minimize the generation of dust during this
process.[4]

o Storage: Store the sealed waste container in a designated satellite accumulation area (SAA).
This area should be located away from drains and incompatible materials.[4]

o Final Disposal: Arrange for the collection and disposal of the chemical waste through your
institution's licensed hazardous waste disposal service. Always adhere to your organization's
specific procedures for waste pickup requests.[4]

Disposal of Contaminated Materials
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Any materials that have come into contact with Boc-D-Ala-OMe, such as gloves, weighing
paper, and empty product containers, must be treated as contaminated waste.

e Solid Items: Place items like used gloves and weighing paper into the same designated
chemical waste container as the solid Boc-D-Ala-OMe.[4]

» Empty Containers: The original product container, even if it appears empty, should be
disposed of as chemical waste due to potential residual amounts of the chemical. Place the
sealed, empty container into the solid chemical waste stream.[4]

Spill Cleanup Procedure
In the event of a small spill, follow these steps to ensure safe and effective cleanup:

o Containment: Use absorbent pads or other suitable materials to contain the powdered
chemical and prevent it from spreading.

o Cleanup: Carefully sweep or scoop the spilled solid material and place it into the designated
chemical waste container. Avoid methods that could generate dust, such as dry sweeping. A
wet wipe can be used to gently clean the affected area.[4]

» Decontamination: Clean the spill area with soap and water or an appropriate laboratory
detergent. All cleaning materials should be disposed of as contaminated waste.[4]

o Personal Hygiene: After the cleanup is complete, thoroughly wash your hands with soap and
water.[4]

Boc-D-Ala-OMe Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of Boc-D-Ala-OMe.
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Caption: Workflow for the safe disposal of Boc-D-Ala-OMe.
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In all instances, waste must be handled in accordance with local, state, and federal regulations.
[1] If there is any uncertainty, it is always best to consult with your institution's environmental
health and safety department or the supplier of the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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